Cas no 1361595-21-2 (3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde)

3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde is a specialized organic compound featuring a picolinaldehyde core substituted with two 2,3,5-trichlorophenyl groups at the 3 and 6 positions. The presence of multiple chlorine atoms enhances its electron-withdrawing properties, making it useful in coordination chemistry and as a precursor for synthesizing ligands or heterocyclic compounds. Its rigid aromatic structure and halogenated substituents contribute to stability and potential applications in catalytic systems or materials science. The aldehyde functionality offers reactivity for further derivatization, enabling tailored modifications for specific research or industrial purposes. This compound is primarily employed in academic and industrial research settings where precise molecular design is required.

3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde structure

1361595-21-2 structure

Product Name:3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde

CAS No:1361595-21-2

MF:C₁₈H₇Cl₆NO

MW:465.972278833389

CID:4966831

Update Time:2025-05-20

3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

- 3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde
- Inchi： 1S/C18H7Cl6NO/c19-8-3-11(17(23)13(21)5-8)10-1-2-15(25-16(10)7-26)12-4-9(20)6-14(22)18(12)24/h1-7H
- InChI Key： NNPZREUANSZMHC-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(=CC=1C1C=CC(C2C=C(C=C(C=2Cl)Cl)Cl)=NC=1C=O)Cl)Cl

Computed Properties

Exact Mass: 464.862930 g/mol
Monoisotopic Mass: 462.865880 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 496
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.7
Topological Polar Surface Area: 30
Molecular Weight: 466.0

3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013031074-250mg	3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde	1361595-21-2	97%	250mg	504.00 USD	2021-06-22
Alichem	A013031074-500mg	3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde	1361595-21-2	97%	500mg	847.60 USD	2021-06-22
Alichem	A013031074-1g	3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde	1361595-21-2	97%	1g	1,445.30 USD	2021-06-22

3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde Related Literature

1. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
2. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Additional information on 3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde

Research Briefing on 3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde (CAS: 1361595-21-2) in Chemical Biology and Pharmaceutical Applications

3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde (CAS: 1361595-21-2) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique trichlorophenyl and picolinaldehyde structural motifs, has shown promising potential in various applications, including drug discovery, material science, and catalysis. This briefing synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its properties, synthesis, and applications.

Recent studies have highlighted the role of 3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde as a key intermediate in the synthesis of complex organic molecules. Its structural features, particularly the presence of multiple chlorine atoms, contribute to its reactivity and utility in cross-coupling reactions, which are pivotal in medicinal chemistry. Researchers have successfully employed this compound in the development of novel heterocyclic frameworks, which are often found in bioactive molecules with therapeutic potential.

In the context of drug discovery, 3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde has been explored as a building block for the design of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of small-molecule inhibitors targeting specific kinases involved in inflammatory pathways. The compound's ability to form stable interactions with biological targets, owing to its electron-deficient aromatic rings, makes it a valuable scaffold for rational drug design.

Beyond pharmaceutical applications, this compound has also been investigated for its potential in materials science. Its robust and rigid structure has been leveraged in the development of organic semiconductors and luminescent materials. A recent preprint on ChemRxiv detailed its incorporation into conjugated polymers, which exhibited enhanced thermal stability and optoelectronic properties. These findings suggest that 3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde could play a critical role in advancing next-generation electronic devices.

The synthesis of 3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde typically involves multi-step organic transformations, including halogenation and formylation reactions. Recent advancements in catalytic methods have improved the yield and scalability of its production, as reported in a 2024 Organic Process Research & Development article. These innovations are crucial for meeting the growing demand for this compound in both academic and industrial settings.

In conclusion, 3,6-Bis(2,3,5-trichlorophenyl)picolinaldehyde (CAS: 1361595-21-2) represents a versatile and high-value compound in chemical biology and pharmaceutical research. Its unique structural attributes and broad applicability underscore its importance in advancing both therapeutic and material innovations. Future research is expected to further explore its potential, particularly in targeted drug delivery systems and sustainable material development.